1H-pyrano[3,4-b]quinolin-4(3H)-one

• Molecular Formula: C12H9NO2
• Molecular Weight: 199.209
• IUPAC Name: 1H-pyrano[3,4-b]quinolin-4-one
• InChI: InChI=1S/C12H9NO2/c14-12-7-15-6-11-9(12)5-8-3-1-2-4-10(8)13-11/h1-5H,6-7H2
• InChI Key: YENNPNMVOMEJLK-UHFFFAOYSA-N
• SMILES: C1C2=NC3=CC=CC=C3C=C2C(=O)CO1

Description

1H-Pyrano[3,4-b]quinolin-4(3H)-one is a fused heterocyclic compound featuring a pyran ring annulated at the [3,4-b] positions of a quinolin-4(3H)-one scaffold. This structure confers unique electronic and steric properties, making it a candidate for diverse applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Pyrano[3,2-c]quinoline Derivatives

Key Differences :

• Ring Fusion Position: Pyrano[3,2-c]quinolines (e.g., compounds 6a–f in ) feature pyran fused at the [3,2-c] position, altering conjugation pathways compared to the [3,4-b] fusion in the target compound.
• Synthetic Routes: These derivatives are synthesized via reactions of 4-hydroxyquinolines with arylmethylene malononitriles (e.g., Scheme 3 in ). For example, 6d reacts with formic acid to yield pyrimido-pyrano-quinolones (7, 9), highlighting the versatility of post-synthetic modifications .
• Applications : Primarily explored for biological evaluation (antimicrobial, antitumor) due to their planar, electron-deficient cores .

Pyrimido[4,5-b]quinolin-4(3H)-one Derivatives

Example: Compound 3h () contains a pyrimidine ring fused at [4,5-b] positions of the quinolinone.

• Structural Impact : The pyrimidine moiety enhances π-π stacking and hydrogen-bonding capabilities, contributing to potent antitumor activity (IC50 = 0.17 µM against MCF-7 cells) .
• Biological Activity: Exhibits multi-kinase inhibition (FAK, CDKI, SCR) and induces apoptosis, unlike pyrano[3,4-b] derivatives, which lack reported kinase data .

Pyrido-Fused Pyrano-Quinolines

Example: Compounds 15a,b () integrate a pyrido[3,2,1-ij]quinoline system with a pyrano ring.

• Synthesis: Formed via reactions of 1-hydroxy-6,7-dihydropyrido[3,2,1-ij]quinolin-3(5H)-one with aldehydes and malononitrile, emphasizing the role of solvent polarity and base catalysts .
• Properties: Increased rigidity due to the pyrido fusion may reduce solubility compared to simpler pyrano-quinolinones .

Physicochemical and Photophysical Properties

Solubility and Stability

• 1H-Pyrano[3,4-b]quinolin-4(3H)-one: Predicted poor solubility in polar aprotic solvents (e.g., DMSO) based on analogous bisquinazolinones (4a–l), which require DMSO or acetic acid for dissolution .
• Pyrano[3,2-c]quinolines: Exhibit moderate solubility in ethanol and acetic acid but degrade under prolonged reflux, necessitating optimized reaction conditions .

Photophysical Behavior

• Bisquinazolinones (): Display strong absorbance in UV-vis regions (λmax = 300–400 nm) and fluorescence in DMSO, attributed to donor-π-acceptor systems. Comparable pyrano[3,4-b] derivatives may show redshifted emission due to extended conjugation .